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Introduction

Undecylenic acid, systematically known as undec-10-enoic acid, is a monounsaturated fatty
acid with significant commercial and therapeutic value. Its discovery and derivation from natural
sources represent a key development in the utilization of renewable chemical feedstocks. This
technical guide provides an in-depth overview of the historical discovery of undecylenic acid,
its primary natural reservoirs, and detailed experimental protocols for its production and
guantification.

Discovery of Undecylenic Acid

The discovery of undecylenic acid is rooted in the late 19th-century exploration of natural
product chemistry. In 1877, undecylenic acid was first isolated through the pyrolysis of
ricinoleic acid, the primary component of castor oil.[1][2] While historical records from that
period often lack the specific attribution of a single discoverer, this breakthrough was a pivotal
moment in understanding the thermal decomposition of fatty acids and paved the way for the
industrial utilization of castor oil beyond its traditional uses.

The antifungal properties of undecylenic acid were later recognized in the early 20th century,
and it has since been developed for various therapeutic and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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